molecular formula C12H9BrN4S B8470658 6-bromo-4-(4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-quinoline

6-bromo-4-(4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-quinoline

Cat. No.: B8470658
M. Wt: 321.20 g/mol
InChI Key: ZAIQDHNNCMKDOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-bromo-4-(4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-quinoline is a useful research compound. Its molecular formula is C12H9BrN4S and its molecular weight is 321.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9BrN4S

Molecular Weight

321.20 g/mol

IUPAC Name

6-bromo-4-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]quinoline

InChI

InChI=1S/C12H9BrN4S/c1-17-7-15-16-12(17)18-11-4-5-14-10-3-2-8(13)6-9(10)11/h2-7H,1H3

InChI Key

ZAIQDHNNCMKDOQ-UHFFFAOYSA-N

Canonical SMILES

CN1C=NN=C1SC2=C3C=C(C=CC3=NC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A capped vial was charged with 4-chloro-6-bromoquinoline (500 mg, 2.06 mmol), 4-methyl-4H-[1,2,4]triazole-3-thiol (238 mg, 2.06 mmol), potassium carbonate (427 mg, 3.09 mmol), and DMF (5 mL). The reaction mixture was stirred at 60° C. for 18 h then at 90° C. for another 24 h, and cooled to room temperature. The reaction mixture was poured onto water (50 mL), and the resulting precipitate was filtered, washed with water and dried in a vacuum oven at 70° C. overnight to provide 600 mg of 6-bromo-4-(4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-quinoline as a white solid (91% yield): 1H NMR (DMSO-d6) δ 3.63 (s, 3H), 6.90 (d, 1H), 8.02 (m, 2H), 8.40 (d, 1H), 8.74 (d, 1H), 8.92 (s, 1H); MS (m/z) 321, 323 [M+H]+.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
238 mg
Type
reactant
Reaction Step One
Quantity
427 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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